N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]-2,4-dimethylfuran-3-carboxamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2,4-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H15ClN2O2S/c1-10-9-22-11(2)15(10)16(21)20-17-19-8-14(23-17)7-12-3-5-13(18)6-4-12/h3-6,8-9H,7H2,1-2H3,(H,19,20,21)
• InChI Key: LMMJQDUDLNXQKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC(=C1C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

Synthesis Analysis

The compound was synthesized and structurally confirmed by 1H NMR, 13C NMR, HRMS, and single-crystal x-ray diffraction. The synthesis process of such compounds often involves complex chemical reactions, but the exact method for this specific compound is not detailed in the available sources.

Molecular Structure Analysis

The molecular structure of the compound was confirmed by single-crystal x-ray diffraction. The crystal belongs to the monoclinic system with space group P21/c. The compound consists of a benzene ring and a 1,3,5-triazine ring. All carbon atoms in the benzene ring were nearly coplanar with a dihedral angle of 1.71°.

Scientific Research Applications

Antiviral Activity

The synthesis of this compound has been investigated for its antiviral potential. Researchers have explored its effects against the tobacco mosaic virus (TMV). . Understanding the mechanisms underlying this antiviral action could pave the way for novel therapeutic strategies.

Antibacterial and Antifungal Properties

Sulfonamide derivatives, including this compound, have been associated with a wide range of biological activities. . Investigating its efficacy against specific bacterial and fungal strains could provide valuable insights.

Agricultural Applications

Given the compound’s structural features, it holds promise for agricultural applications. . Researchers could explore its impact on crop protection, weed control, or other agricultural challenges.

Anti-Inflammatory and Analgesic Activities

. Considering the structural similarities, it might be worthwhile to investigate whether our compound shares these properties. Such findings could have implications for pain management and inflammation-related disorders.

Photochromic Properties

. Photochromic compounds change color upon exposure to light, making them useful in optical devices, sensors, and smart materials. Investigating its photochromic properties could reveal exciting applications.

Tumor Cell Growth Inhibition

. While not directly tested for our compound, exploring its effects on cancer cell lines could uncover valuable insights into its pharmacological potential.

Future Directions

The compound and its derivatives could potentially be explored for their bioactivities. These results could provide valuable guidelines for the design and synthesis of novel agents.